(3E)-5,5-dimethylhex-3-enoic acid
Overview
Description
(3E)-5,5-dimethylhex-3-enoic acid, also known as dimethylhexenoic acid (DMH), is an organic acid that is found naturally in plants, animals, and fungi. It is an important component of the human diet, and is a precursor to many of the hormones, enzymes, and other important molecules in our bodies. DMH is also used in the synthesis of various pharmaceuticals, and has been studied for its potential therapeutic effects in humans.
Scientific Research Applications
DMH has been studied for its potential therapeutic effects in humans. It has been shown to have anti-inflammatory and antioxidant properties, and has been studied for its potential to reduce the risk of cancer and cardiovascular disease. It has also been studied for its potential to treat depression, anxiety, and other mental health disorders. Additionally, DMH has been studied for its potential to improve cognitive performance and memory.
Mechanism of Action
The exact mechanism of action of DMH is not yet fully understood. However, it is believed that DMH acts on several different pathways in the body, including the endocannabinoid system, the serotonin system, and the dopamine system. It is believed that DMH affects these pathways by modulating the activity of certain receptors and enzymes.
Biochemical and Physiological Effects
DMH has been shown to have a variety of biochemical and physiological effects in humans. It has been shown to reduce inflammation, improve immune system function, and reduce oxidative stress. It has also been shown to reduce cholesterol levels, improve insulin sensitivity, and reduce blood pressure. Additionally, DMH has been shown to improve cognitive performance and memory.
Advantages and Limitations for Lab Experiments
The advantages of using DMH in laboratory experiments include its low cost and relative ease of synthesis. Additionally, it is a relatively safe compound, with few reported side effects. However, there are some limitations to using DMH in laboratory experiments. For example, it is difficult to accurately measure its concentration in biological samples, and its effects may vary depending on the concentration used.
Future Directions
There are several potential future directions for research on DMH. First, further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to explore its potential therapeutic applications, such as its potential to reduce the risk of cancer and cardiovascular disease. Furthermore, research is needed to explore the potential for using DMH as a dietary supplement or as a drug. Finally, further research is needed to develop more efficient and cost-effective methods for synthesizing DMH.
Synthesis Methods
DMH can be synthesized in the laboratory using a variety of methods. One method involves the reaction of 3-methylpent-2-ene with bromine in the presence of a base, such as sodium hydroxide. This reaction produces the desired product, DMH, as well as 3-bromo-5,5-dimethylhex-2-ene. Another method involves the reaction of 3-methylpent-2-ene with sodium hydroxide and an alcohol, such as methanol, to produce DMH and 3-methylpent-2-en-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (3E)-5,5-dimethylhex-3-enoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-1-butene", "methylmagnesium bromide", "2-bromo-5,5-dimethylhexane", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether", "petroleum ether", "ethanol", "acetic acid", "sodium borohydride", "acetic anhydride", "hydrochloric acid", "sodium sulfate" ], "Reaction": [ "Step 1: Preparation of 2-methyl-1-butene by dehydration of 2-methyl-2-butanol using sulfuric acid as a catalyst.", "Step 2: Addition of methylmagnesium bromide to 2-methyl-1-butene to form 3-methylhexane-2,5-diol.", "Step 3: Conversion of 3-methylhexane-2,5-diol to 2-bromo-5,5-dimethylhexane using hydrobromic acid.", "Step 4: Hydrolysis of 2-bromo-5,5-dimethylhexane using sodium hydroxide to form (3E)-5,5-dimethylhex-3-ene-1-ol.", "Step 5: Oxidation of (3E)-5,5-dimethylhex-3-ene-1-ol using sodium chlorite and acetic acid to form (3E)-5,5-dimethylhex-3-enal.", "Step 6: Reduction of (3E)-5,5-dimethylhex-3-enal using sodium borohydride to form (3E)-5,5-dimethylhex-3-enol.", "Step 7: Conversion of (3E)-5,5-dimethylhex-3-enol to (3E)-5,5-dimethylhex-3-enoic acid using acetic anhydride and hydrochloric acid.", "Step 8: Purification of (3E)-5,5-dimethylhex-3-enoic acid using sodium bicarbonate and sodium sulfate." ] } | |
CAS RN |
170373-64-5 |
Product Name |
(3E)-5,5-dimethylhex-3-enoic acid |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethan-1-ol](/img/structure/B6250877.png)